Bocconin Bocconin Bocconin is a natural product found in Peucedanum praeruptorum with data available.
Brand Name: Vulcanchem
CAS No.: 103630-01-9
VCID: VC20799850
InChI: InChI=1S/C20H22O7/c1-10(2)19(23)26-18-17(24-11(3)21)15-13(27-20(18,4)5)8-6-12-7-9-14(22)25-16(12)15/h6-10,17-18H,1-5H3/t17-,18-/m1/s1
SMILES: CC(C)C(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C
Molecular Formula: C20H22O7
Molecular Weight: 374.4 g/mol

Bocconin

CAS No.: 103630-01-9

Cat. No.: VC20799850

Molecular Formula: C20H22O7

Molecular Weight: 374.4 g/mol

* For research use only. Not for human or veterinary use.

Bocconin - 103630-01-9

Specification

Description Bocconin is a natural product found in Peucedanum praeruptorum with data available.
CAS No. 103630-01-9
Molecular Formula C20H22O7
Molecular Weight 374.4 g/mol
IUPAC Name [(9R,10R)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 2-methylpropanoate
Standard InChI InChI=1S/C20H22O7/c1-10(2)19(23)26-18-17(24-11(3)21)15-13(27-20(18,4)5)8-6-12-7-9-14(22)25-16(12)15/h6-10,17-18H,1-5H3/t17-,18-/m1/s1
Standard InChI Key RBYMMRNOMSMIHJ-QZTJIDSGSA-N
Isomeric SMILES CC(C)C(=O)O[C@@H]1[C@@H](C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C
SMILES CC(C)C(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C
Canonical SMILES CC(C)C(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C

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